Cas no 2171804-67-2 (6-(but-3-yn-1-yl)amino-4-methylpyridine-2-carboxylic acid)

• Product Name: 6-(but-3-yn-1-yl)amino-4-methylpyridine-2-carboxylic acid
• CAS No: 2171804-67-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6188333
• PubChem ID: 165957772
• Update Time: 2025-06-20

6-(but-3-yn-1-yl)amino-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-1-yl)amino-4-methylpyridine-2-carboxylic acid
• 6-[(but-3-yn-1-yl)amino]-4-methylpyridine-2-carboxylic acid
• EN300-1449912
• 2171804-67-2

• Inchi： 1S/C11H12N2O2/c1-3-4-5-12-10-7-8(2)6-9(13-10)11(14)15/h1,6-7H,4-5H2,2H3,(H,12,13)(H,14,15)
• InChI Key： LASDNXKNWXIYRD-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=CC(=N1)NCCC#C)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-(but-3-yn-1-yl)amino-4-methylpyridine-2-carboxylic acid

Introduction to 6-(but-3-yn-1-yl)amino-4-methylpyridine-2-carboxylic acid (CAS No. 2171804-67-2)

6-(but-3-yn-1-yl)amino-4-methylpyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171804-67-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of 6-(but-3-yn-1-yl)amino-4-methylpyridine-2-carboxylic acid lies in its combination of a butynyl group, an amino substituent, and a carboxylic acid moiety attached to a pyridine core, which together contribute to its distinct chemical properties and biological functionalities.

The synthesis and characterization of 6-(but-3-yn-1-yl)amino-4-methylpyridine-2-carboxylic acid have been the subject of extensive research due to its promising role as a building block in drug discovery. The presence of the butynyl group introduces a reactive site for further functionalization, while the amino and carboxylic acid groups provide opportunities for salt formation and interaction with biological targets. This structural framework makes it an attractive candidate for developing novel pharmacophores targeting various diseases, including cancer, inflammation, and neurological disorders.

In recent years, the pharmaceutical industry has seen a surge in the exploration of pyridine-based compounds due to their favorable pharmacokinetic properties and high binding affinity to biological receptors. 6-(but-3-yn-1-yl)amino-4-methylpyridine-2-carboxylic acid exemplifies this trend, as it has been investigated for its potential role in modulating key signaling pathways involved in disease progression. For instance, studies have suggested that this compound may interact with enzymes and receptors that are overexpressed in certain types of cancer, thereby inhibiting tumor growth and proliferation.

The chemical properties of 6-(but-3-yn-1-yaml)amino--4-methylpyridine--2--carbonyl--ic acd (CAS No. 2171804--67--2) also make it a valuable tool in biochemical research. Its solubility profile, melting point, and spectroscopic characteristics have been thoroughly analyzed, providing insights into its behavior in different solvents and under various conditions. These properties are crucial for optimizing its use in experimental settings, such as high-throughput screening assays and structure-based drug design.

One of the most compelling aspects of 6-(but--3--yn--1--yml)amino--4--methylpyridine--2--carbonyl--ic acd (CAS No. 2171804--67--2) is its versatility in medicinal chemistry applications. Researchers have leveraged its scaffold to develop derivatives with enhanced bioactivity and improved pharmacological profiles. For example, modifications to the butynyl group have led to compounds with increased metabolic stability, while alterations to the amino group have resulted in improved binding affinity to target proteins. These findings highlight the compound's potential as a lead molecule in drug development pipelines.

The latest advancements in computational chemistry have further accelerated the exploration of 6-(but--3--yn--1--yml)amino--4--methylpyridine--2--carbonyl--ic acd (CAS No. 2171804--67--2). Molecular docking studies and virtual screening techniques have been employed to predict its interactions with biological targets, providing a rational basis for designing novel therapeutics. These computational approaches complement traditional experimental methods, enabling researchers to identify promising candidates more efficiently.

Moreover, the synthesis of 6-(butnylamlno--)methylpyrdieeenee carbdoyl ic acd (CAS No.--17---8---04---67---2) has been refined through innovative synthetic strategies, including transition-metal-catalyzed coupling reactions and asymmetric synthesis techniques. These methods have not only improved yield but also allowed for greater control over stereochemistry, which is critical for achieving optimal pharmacological activity.

The biological evaluation of 6-(butnylamlno--)methylpyrdieeenee carbdoyl ic acd (CAS No.--17---8---04---67---2) has revealed several intriguing findings. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, research has indicated that this compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders like Alzheimer's disease.

The future prospects of 6-(butnylamlno--)methylpyrdieeenee carbdoyl ic acd (CAS No.--17---8---04---67---2) are vast, with ongoing studies exploring its role in emerging therapeutic areas such as immunotherapy and precision medicine. The compound's unique structural features make it well-suited for developing targeted therapies that address specific genetic or molecular profiles associated with various diseases.

In conclusion,6-(butnylamlno--)methylpyrdieeenee carbdoyl ic acd (CAS No.--17---8---04---67---2) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its multifaceted applications, from synthetic chemistry to drug discovery and development, underscore its importance as a versatile tool for addressing unmet medical needs. As research continues to uncover new possibilities, this compound is poised to play an increasingly pivotal role in shaping the future of medicine.